Cas no 212556-43-9 (1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate)
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate is a fluorinated alkyl sulfonate ester with significant utility in organic synthesis. Its key advantages include high reactivity as a triflate ester, making it an effective alkylating or triflylating agent in nucleophilic substitution reactions. The presence of trifluoromethyl groups enhances its stability and electrophilicity, facilitating efficient transformations under mild conditions. This compound is particularly valuable in the preparation of fluorinated intermediates, contributing to the development of pharmaceuticals, agrochemicals, and advanced materials. Its well-defined structure and consistent performance ensure reproducibility in synthetic applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
212556-43-9 structure
Product Name:1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate
CAS No:212556-43-9
MF:C4H4F6O3S
MW:246.12818145752
CID:2466046
PubChem ID:57445280
Update Time:2025-05-27
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Trifluoromethanesulfonic acid 2,2,2-trifluoro-1-methylethyl ester
- 1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate
- CCCKOEYCRHBDDH-UHFFFAOYSA-N
- BCP20961
- NE25786
- 2,2,2-Trifluoro-1-methylethyl trifluoromethanesulfonate
- trifluoro-methanesulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester
- Trifluoromethanesulfonic acid 1-methyl-2,2,2-trifluoroethyl ester
- rac-trifluoro-methanesulfonic acid 2,2,2-trifluoro-1-methyl-ethyl ester
- 1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate
-
- Inchi: 1S/C4H4F6O3S/c1-2(3(5,6)7)13-14(11,12)4(8,9)10/h2H,1H3
- InChI Key: CCCKOEYCRHBDDH-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC(C)C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 282
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 122.8±40.0 ºC (760 Torr),
- Flash Point: 28.1±27.3 ºC,
- Solubility: Very slightly soluble (0.12 g/l) (25 º C),
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM328377-1g |
1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate |
212556-43-9 | 95% | 1g |
$653 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1248704-1g |
1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate |
212556-43-9 | 95% | 1g |
$260 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248704-5g |
1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate |
212556-43-9 | 95% | 5g |
$625 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1248704-25g |
1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate |
212556-43-9 | 95% | 25g |
$1920 | 2024-06-06 | |
| Chemenu | CM328377-1g |
1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate |
212556-43-9 | 95% | 1g |
$653 | 2021-08-18 | |
| TRC | B594210-10mg |
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate |
212556-43-9 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B594210-50mg |
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate |
212556-43-9 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B594210-100mg |
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate |
212556-43-9 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-105858-0.05g |
1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate |
212556-43-9 | 95% | 0.05g |
$27.0 | 2023-10-28 | |
| Enamine | EN300-105858-0.1g |
1,1,1-trifluoropropan-2-yl trifluoromethanesulfonate |
212556-43-9 | 95% | 0.1g |
$41.0 | 2023-10-28 |
1,1,1-Trifluoropropan-2-yl trifluoromethanesulfonate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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